Cas no 1558113-01-1 (1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol)

1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol structure
1558113-01-1 structure
Product Name:1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:1558113-01-1
MF:C9H8BrF3O
MW:269.058432579041
MDL:MFCD26756181
CID:5520807
PubChem ID:83950138
Update Time:2024-11-06

1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methyl-alpha-(trifluoromethyl)benzyl Alcohol
    • 1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol
    • SY250460
    • 1558113-01-1
    • F84275
    • 1-(3-bromo-4-methylphenyl)-2,2,2-trifluoroethanol
    • SCHEMBL20934621
    • starbld0022258
    • 3-Bromo-4-methyl-alpha-(trifluoromethyl)benzylAlcohol
    • EN300-1932326
    • IZBYGNHPTABVFQ-UHFFFAOYSA-N
    • MFCD26756181
    • MDL: MFCD26756181
    • Inchi: 1S/C9H8BrF3O/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4,8,14H,1H3
    • InChI Key: IZBYGNHPTABVFQ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C)=C(Br)C=1)(O)C(F)(F)F

Computed Properties

  • Exact Mass: 267.97106g/mol
  • Monoisotopic Mass: 267.97106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

1-(3-Bromo-4-methylphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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